Cas no 14213-16-2 (1H-Tetrazole,5-methyl-1-phenyl-)

• Product Name: 1H-Tetrazole,5-methyl-1-phenyl-
• CAS No: 14213-16-2
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 139928
• PubChem ID: 95204
• Update Time: 2025-04-19

1H-Tetrazole,5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,5-methyl-1-phenyl-
• 5-methyl-1-phenyltetrazole
• 1-Phenyl-2-methyltetrazol
• 1-phenyl-5-methyltetrazole
• 2-Phenyl-5-methyltetrazole
• 5-Methyl-1-phenyl-1H-tetrazol
• 5-Methyl-1-phenyl-1H-tetrazole
• 5-Methyl-1-phenyltetrazol
• BRN 0130926
• NSC23235
• STK113979
• TT-21
• DTXSID60931361
• SCHEMBL2736476
• 14213-16-2
• UNII-0I4K9S59N8
• 1H-Tetrazole, 5-methyl-1-phenyl-
• QYSASSWEUXOZEQ-UHFFFAOYSA-N
• NSC-23235
• 22706-20-3
• AKOS003598595
• 5-26-11-00080 (Beilstein Handbook Reference)
• 0I4K9S59N8
• NSC 23235
• CCG-354038

• Inchi： 1S/C8H8N4/c1-7-9-10-11-12(7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： QYSASSWEUXOZEQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=NN=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Refractive Index: 1.657
• PSA: 43.6
• LogP: 0.97070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives